Cas no 1275853-51-4 (4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine
• CAS No: 1275853-51-4
• MF: C₁₃H₁₅BrN₂S
• MW: 311.240600824356
• CID: 5557374
• PubChem ID: 55027334
• Update Time: 2025-07-22

4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(3-bromophenyl)-N-(2-methylpropyl)-
• 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine

• Inchi： 1S/C13H15BrN2S/c1-9(2)7-15-13-16-12(8-17-13)10-4-3-5-11(14)6-10/h3-6,8-9H,7H2,1-2H3,(H,15,16)
• InChI Key： WSNSLNIKFLACBJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC(Br)=C2)N=C1NCC(C)C

4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine (CAS No. 1275853-51-4)

The compound 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine (CAS No. 1275853-51-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring linked to a 3-bromophenyl group and an isobutylamine side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine has surged due to their versatility in medicinal chemistry. The bromophenyl moiety enhances the compound's reactivity, enabling further functionalization for targeted therapies. This aligns with the growing trend of personalized medicine, where tailored molecular designs are critical for addressing specific health conditions.

From an industrial perspective, CAS No. 1275853-51-4 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis involves multi-step organic reactions, including cross-coupling and amination processes, which are topics of interest for chemists optimizing scalable production methods. The compound's stability under various conditions also makes it a candidate for catalyst development and material science applications.

Environmental and safety considerations are paramount when handling 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine. While not classified as hazardous, proper storage and handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry principles, where minimizing waste and energy consumption during synthesis is prioritized.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1275853-51-4. These methods ensure purity and consistency, which are critical for research and commercial use. The compound's spectral data is often shared in open-access databases, supporting collaborative efforts in chemical informatics and AI-driven drug design.

Looking ahead, 4-(3-bromophenyl)-N-(2-methylpropyl)-1,3-thiazol-2-amine is poised to play a pivotal role in advancing small-molecule therapeutics. Its structural features align with current research into kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology. As the scientific community continues to explore its potential, this compound remains a key player in the evolving landscape of bioactive molecules.